Cas no 5363-15-5 (3H-Pyrazole,3,3,5-trimethyl-)

• Product Name: 3H-Pyrazole,3,3,5-trimethyl-
• CAS No: 5363-15-5
• MF: C₁₅H₁₃N₃O₃S
• MW: 315.347021818161
• CID: 379243
• PubChem ID: 692101
• Update Time: 2025-04-19

3H-Pyrazole,3,3,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazole,3,3,5-trimethyl-
• 4-Methyl-N-[(3-nitrophenyl)carbamothioyl]benzamide
• benzamide, 4-methyl-N-[[(3-nitrophenyl)amino]thioxomethyl]-
• 4-Methyl-N-{[(3-nitrophenyl)imino](sulfanyl)methyl}benzene-1-carboximidic acid
• 5363-15-5
• AKOS002263959
• 4-methyl-N-{[(3-nitrophenyl)amino]carbonothioyl}benzamide
• OLNLATQIBSJSQA-UHFFFAOYSA-N
• DTXSID00968398
• SCHEMBL14808169

• Inchi： 1S/C15H13N3O3S/c1-10-5-7-11(8-6-10)14(19)17-15(22)16-12-3-2-4-13(9-12)18(20)21/h2-9H,1H3,(H2,16,17,19,22)
• InChI Key： OLNLATQIBSJSQA-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC(C)=CC=1)=O)NC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 315.06789
• Monoisotopic Mass: 315.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 84.27